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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B039855

Essential Safety and Handling Guide for N-(2-
Heptyl)aniline

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for N-(2-Heptyl)aniline.
The following guidance is based on the safety data of the closely related and structurally
analogous compound, Aniline. It is imperative to treat N-(2-Heptyl)aniline with at least the
same level of caution as Aniline.

Immediate Safety and Logistical Information

This guide provides essential procedures for researchers, scientists, and drug development
professionals for the safe handling, storage, and disposal of N-(2-Heptyl)aniline. Adherence to
these protocols is critical to minimize risks and ensure a safe laboratory environment.

Physical and Chemical Properties

A summary of known and predicted physical and chemical properties for N-Heptylaniline and
the parent compound, Aniline, are provided below for reference.
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Property N-Heptylaniline Aniline
CAS Number 3007-70-3 62-53-3
Molecular Formula C13H21N C6H7N
Molecular Weight 191.31 g/mol 93.13 g/mol
Boiling Point 160-161 °C at 21 Torr[1] 184 °C[2]
Density 0.906 g/cm?3[1] 1.0297 g/mL][2]
- ) o Colorless to pale yellow
Appearance Not specified; likely a liquid o
liquid[2]
Odor Not specified Fishy, amine-like[2]
- N Slightly soluble in water;
Solubility Not specified

soluble in organic solvents[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling N-(2-

Heptyl)aniline to prevent exposure.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene). Check
manufacturer's compatibility

data.

Prevents skin contact and
absorption. Aniline is toxic

upon skin contact.[3][4]

Eye Protection

Chemical splash goggles and

a face shield.

Protects eyes and face from
splashes and vapors. Aniline
can cause serious eye
damage.[3][4]

Skin and Body Protection

A flame-resistant lab coat, long
pants, and closed-toe shoes.
Consider a chemical-resistant

apron for larger quantities.

Prevents accidental skin
contact. Contaminated clothing

must be removed immediately.

[5]

Respiratory Protection

Use in a certified chemical
fume hood.[5] If a fume hood is
not available or for emergency
situations, a NIOSH-approved
respirator with organic vapor

cartridges is required.

Prevents inhalation of toxic
vapors. Aniline is toxic if
inhaled.[3][4]

Operational Plan: Handling and Storage

Engineering Controls:

» All work with N-(2-Heptyl)aniline must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[5]

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[5]

Safe Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Have spill

cleanup materials readily available.
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» Dispensing: Avoid generating aerosols or vapors.[6] Use appropriate tools for transferring the
chemical.

e General Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly
after handling, even if gloves were worn.[6]

» Clothing: Remove any contaminated clothing immediately and launder before reuse.
Storage Plan:
o Store in a tightly sealed, properly labeled container.[5]

o Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.[5]

o Store away from incompatible materials such as oxidizing agents and strong acids.[5]

e The storage area should be secure and accessible only to authorized personnel.[6]

Disposal Plan

All waste containing N-(2-Heptyl)aniline must be treated as hazardous waste.
Step-by-Step Disposal Protocol:

o Waste Collection: Collect all N-(2-Heptyl)aniline waste, including contaminated
consumables (e.g., pipette tips, gloves), in a designated and clearly labeled hazardous
waste container. Do not mix with other waste streams.[6]

» Container Management: Keep the waste container tightly closed when not in use.[6]

o Spill Residues: Absorb small spills with an inert material (e.g., vermiculite, sand) and place
the absorbent material into the hazardous waste container.[5]

o Disposal Request: Arrange for disposal through your institution's environmental health and
safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste
disposal.
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Emergency Procedures

In Case of Exposure:

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, provide
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.

e Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with
water and give them one to two glasses of water to drink.[6] Seek immediate medical
attention.[8]

In Case of a Spill:
o Evacuate: Alert others in the area and evacuate the immediate vicinity.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Control: For small spills, and if you are trained to do so, contain the spill with an inert
absorbent material.[5]

» Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a
sealed, labeled container for hazardous waste disposal.[7]

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the incident to your supervisor and EHS department. For large spills,
evacuate the area and contact your institution's emergency response team.[8]

Visual Workflow for Handling N-(2-Heptyl)aniline
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Workflow for Safe Handling of N-(2-Heptyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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